Cas no 1807165-66-7 (Methyl 3-chloro-2-cyano-4-(trifluoromethylthio)benzoate)

• Product Name: Methyl 3-chloro-2-cyano-4-(trifluoromethylthio)benzoate
• CAS No: 1807165-66-7
• MF: C₁₀H₅ClF₃NO₂S
• MW: 295.665410757065
• CID: 4953790
• Update Time: 2025-10-24

Methyl 3-chloro-2-cyano-4-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-2-cyano-4-(trifluoromethylthio)benzoate

• Inchi： 1S/C10H5ClF3NO2S/c1-17-9(16)5-2-3-7(18-10(12,13)14)8(11)6(5)4-15/h2-3H,1H3
• InChI Key： CMSVFJWKXFHKRH-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(C(=O)OC)C=CC=1SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 368
• XLogP3: 3.8
• Topological Polar Surface Area: 75.4

Additional information on Methyl 3-chloro-2-cyano-4-(trifluoromethylthio)benzoate

Methyl 3-chloro-2-cyano-4-(trifluoromethylthio)benzoate

Methyl 3-chloro-2-cyano-4-(trifluoromethylthio)benzoate, with the CAS number 1807165-66-7, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with a methyl group, a chlorine atom, a cyano group, and a trifluoromethylthio group. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable building block in various synthetic processes.

The synthesis of Methyl 3-chloro-2-cyano-4-(trifluoromethylthio)benzoate involves a series of carefully optimized reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and coupling reactions. Recent advancements in catalytic methodologies have enabled the efficient construction of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to enhance the scalability and sustainability of its production.

In terms of applications, this compound has been extensively studied for its potential in drug discovery. Its ability to modulate key biological targets, such as kinases and proteases, has made it a promising candidate in the development of novel therapeutic agents. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against oncogenic signaling pathways, suggesting its potential in anticancer drug development.

Beyond pharmacology, Methyl 3-chloro-2-cyano-4-(trifluoromethylthio)benzoate has also found applications in materials science, particularly in the synthesis of advanced polymers and coatings. Its trifluoromethylthio group imparts exceptional thermal stability and chemical resistance to materials derived from this compound. Recent research has focused on incorporating this compound into polymeric matrices to create high-performance materials suitable for aerospace and electronics industries.

From an environmental perspective, the ecological impact of this compound has been a topic of interest. Studies have shown that its degradation products are non-toxic under standard environmental conditions, which aligns with growing concerns over sustainability and green chemistry practices.

In conclusion, Methyl 3-chloro-2-cyano-4-(trifluoromethylthio)benzoate (CAS No. 1807165-66-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and application development, position it as a key player in both academic research and industrial innovation.